N-(4-carbamoylphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H23N3O4S/c22-20(25)17-6-8-19(9-7-17)23-21(26)18-10-13-24(14-11-18)29(27,28)15-12-16-4-2-1-3-5-16/h1-9,12,15,18H,10-11,13-14H2,(H2,22,25)(H,23,26)/b15-12+
• InChI Key: OUCHAKPCCGZHCD-NTCAYCPXSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=C(C=C2)C(=O)N)S(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CN(CCC1C(=O)NC2=CC=C(C=C2)C(=O)N)S(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol

Description

N-(4-carbamoylphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide, also known as CP-544326, is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.

Scientific Research Applications

Synthesis Techniques and Antimicrobial Activity

The compound's structural motif is explored in the context of synthesizing new classes of antimicrobial agents. For instance, the development of thiophenyl pyrazoles and isoxazoles through 1,3-dipolar cycloaddition showcases the potential of sulfonyl carboxamides in generating compounds with significant antibacterial and antifungal properties (D. Sowmya et al., 2018). Similarly, the synthesis of novel acridine and bis acridine sulfonamides demonstrates the compound's role in inhibiting metalloenzyme carbonic anhydrase, a crucial target for developing therapeutic agents (Ramazan Ulus et al., 2013).

Anticancer Evaluations

The compound's derivatives, particularly 1,4‐Naphthoquinone derivatives containing a Phenylaminosulfanyl Moiety, have been synthesized and evaluated for their anticancer activity against various human cancer cell lines. These derivatives displayed potent cytotoxic activities, indicating the compound's potential in cancer treatment (P. Ravichandiran et al., 2019).

Catalytic and Synthetic Applications

The compound is integral to the synthesis of various polyamides and copolyamides, showing enhanced solubility in organic solvents and thermal stability. This indicates its utility in creating materials with specific physical properties (A. S. Jadhav et al., 1993). Additionally, the synthesis of 1-(Substituted Phenylcarbonyl/sulfonylamino)-1,2,3,6-tetrahydropyridine-5-carboxylic acid diethylamides explores the compound's potential as anti-inflammatory agents, further showcasing its versatility in drug design (Madhavi Gangapuram & K. Redda, 2006).